Cas no 2229143-32-0 (2,2-difluoro-2-(pyrazin-2-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(pyrazin-2-yl)ethan-1-ol
• CAS No: 2229143-32-0
• MF: C₆H₆F₂N₂O
• MW: 160.121448040009
• CID: 6129354
• PubChem ID: 165643159
• Update Time: 2025-06-15

2,2-difluoro-2-(pyrazin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(pyrazin-2-yl)ethan-1-ol
• 2229143-32-0
• EN300-1928524

• Inchi： 1S/C6H6F2N2O/c7-6(8,4-11)5-3-9-1-2-10-5/h1-3,11H,4H2
• InChI Key： UHMMLBRIDXYOTC-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=NC=CN=1)F

Computed Properties

• Exact Mass: 160.04481914g/mol
• Monoisotopic Mass: 160.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46Ų

Additional information on 2,2-difluoro-2-(pyrazin-2-yl)ethan-1-ol

Comprehensive Overview of 2,2-Difluoro-2-(pyrazin-2-yl)ethan-1-ol (CAS No. 2229143-32-0)

The compound 2,2-difluoro-2-(pyrazin-2-yl)ethan-1-ol (CAS No. 2229143-32-0) is a fluorinated pyrazine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated organic compounds in drug discovery, this molecule stands out for its potential applications in medicinal chemistry and material science. Its pyrazine ring and difluoroethanol moiety make it a versatile intermediate for synthesizing bioactive molecules.

Recent studies highlight the growing interest in fluorinated building blocks, particularly in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). The presence of fluorine atoms in 2,2-difluoro-2-(pyrazin-2-yl)ethan-1-ol enhances its metabolic stability and binding affinity, making it a valuable candidate for drug design. Researchers are also exploring its role in catalysis and green chemistry, aligning with the global push for sustainable synthetic methodologies.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its potential interactions with kinase targets and GPCRs. The integration of machine learning and cheminformatics tools has accelerated the identification of 2,2-difluoro-2-(pyrazin-2-yl)ethan-1-ol as a promising scaffold for lead optimization. Its logP and hydrogen-bonding capacity further support its suitability for oral bioavailability studies.

From an industrial perspective, the synthesis of 2229143-32-0 involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Manufacturers emphasize the importance of high-purity intermediates to ensure consistency in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, addressing the stringent requirements of regulatory compliance in the pharmaceutical sector.

Environmental and safety considerations are paramount when handling fluorinated compounds. While 2,2-difluoro-2-(pyrazin-2-yl)ethan-1-ol is not classified as hazardous, proper laboratory practices and waste disposal protocols must be followed. The compound's biodegradability and ecotoxicity profiles are under investigation to align with REACH and FDA guidelines.

In summary, CAS No. 2229143-32-0 represents a cutting-edge example of how fluorine chemistry is revolutionizing modern science. Its applications span from preclinical research to industrial-scale production, driven by innovations in synthetic methodology and computational modeling. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing therapeutic development and sustainable chemistry.